3-Bromo-5-(3-bromopropyl)pyridine

• Molecular Formula: C8H9Br2N
• Molecular Weight: 278.97 g/mol
• SMILES: C1=C(C=NC=C1Br)CCCBr
• InChI: InChI=1S/C8H9Br2N/c9-3-1-2-7-4-8(10)6-11-5-7/h4-6H,1-3H2
• InChIKey: UEQQCFOGNFDQHZ-UHFFFAOYSA-N

3-Bromo-5-(3-bromopropyl)pyridine (CAS 1564919-37-4): A Bifunctional Pyridine Building Block for Sequential Functionalization

3-Bromo-5-(3-bromopropyl)pyridine is a dihalogenated pyridine derivative (C8H9Br2N, MW 278.97 g/mol) featuring two chemically distinct bromine sites: an aryl bromide at the pyridine 3-position and a primary alkyl bromide at the terminus of a three-carbon propyl chain at the 5-position . This structural arrangement confers orthogonal reactivity, enabling sequential chemoselective transformations—palladium-catalyzed cross-coupling at the aryl bromide and nucleophilic substitution at the alkyl bromide—within a single molecular framework [1]. The compound is supplied as a research intermediate with a standard purity of 95%, characterized by a topological polar surface area (TPSA) of 12.89 Ų, a calculated LogP of 3.17, zero hydrogen bond donors, one hydrogen bond acceptor, and three rotatable bonds .

1

Sequential diversification via orthogonal aryl bromide (Csp²–Br) and alkyl bromide (Csp³–Br) handles.

2

Method compatibility: Pd-catalyzed cross-coupling at the 3-position; SN2 substitution at the propyl terminus.

3

Single-scaffold SAR exploration without protecting group manipulation.

• [1] Trecourt, F.; Breton, G.; Bonnet, V.; Marsais, F.; Queguiner, G. New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. Tetrahedron 2000, 56, 1349–1360. View Source

Why 3-Bromo-5-(3-bromopropyl)pyridine Cannot Be Interchanged with Closest Analogs in Multi-Step Synthesis

In synthetic planning for complex molecules, the substitution pattern and the chemical nature of reactive handles dictate downstream diversity and efficiency. 3-Bromo-5-(3-bromopropyl)pyridine provides two orthogonal reactive sites—an sp² aryl bromide compatible with metal-catalyzed cross-coupling and an sp³ alkyl bromide amenable to SN2 displacement—differentially positioned at the 3- and 5-positions of the pyridine ring . The closest analog, 3-(3-bromopropyl)pyridine (CAS 109839-74-9, MW 200.08), lacks the aryl bromide entirely, forfeiting the capacity for downstream C–C bond formation at the pyridine ring [1]. Conversely, 3,5-dibromopyridine (CAS 625-92-3, MW 236.89) offers two aryl bromides but no flexible alkyl linker, limiting its utility in applications requiring a spacer between the pyridine core and a pendent functional group [2]. The 2-bromo positional isomer, 2-bromo-5-(3-bromopropyl)pyridine (CAS 918145-48-9), shares the same molecular formula and physicochemical properties but exhibits altered reactivity in palladium-catalyzed transformations due to the different electronic environment at the 2-position versus the 3-position [3]. Generic substitution among these analogs would necessitate re-optimization of reaction conditions and could compromise both yield and regiochemical outcome.

3-(3-Bromopropyl)pyridine

Lacks aryl bromide entirely; forfeits C–C bond formation at the pyridine ring and limits sequential functionalization.

3,5-Dibromopyridine

Offers two aryl bromides but no alkyl linker, restricting spacer-dependent probe or library designs.

2-Bromo-5-(3-bromopropyl)pyridine

Identical formula but altered electronic environment at C2 shifts Pd-coupling reactivity and may require re-optimization.

• [1] PubChem. 3-(3-Bromopropyl)pyridine, CAS 109839-74-9, Compound Summary. National Center for Biotechnology Information. View Source
• [2] Molbase. 3,5-Dibromopyridine, CAS 625-92-3, Physical Properties Summary. View Source
• [3] yybyy.com Chemical Platform. 2-Bromo-5-(3-bromopropyl)pyridine, CAS 918145-48-9, Molecular Formula C8H9Br2N, MW 278.97, PSA 12.89, LogP 3.1716. View Source

Quantitative Differential Evidence for 3-Bromo-5-(3-bromopropyl)pyridine Against Structurally Proximal Analogs

Orthogonal Bifunctional Reactivity: Aryl Bromide (Csp²–Br) Versus Alkyl Bromide (Csp³–Br) in a Single Framework

3-Bromo-5-(3-bromopropyl)pyridine is the only compound among its closest four analogs that simultaneously presents one aryl bromide and one primary alkyl bromide in a single pyridine-based scaffold. 3-(3-Bromopropyl)pyridine lacks the aryl bromide entirely (0 aryl Br sites), while 3,5-dibromopyridine lacks any alkyl bromide (0 alkyl Br sites) . The 2-bromo positional isomer, 2-bromo-5-(3-bromopropyl)pyridine, possesses both bromine types but differs critically in the position of the aryl bromide on the pyridine ring (C2 vs C3), which alters its electronic environment and reactivity in palladium-catalyzed cross-coupling . The 3-bromo-5-(n-propyl)pyridine analog (CAS 1314356-70-1) bears no terminal halide at all, rendering it unreactive toward nucleophilic displacement . This orthogonal bifunctionality enables the target compound to serve as a single-intermediate platform for sequential diversification: Suzuki–Miyaura coupling at the aryl bromide followed by nucleophilic substitution at the alkyl bromide, or vice versa, without protecting group manipulation [1].

Orthogonal Reactivity

Head-to-head

2 Br sites: aryl Csp²–Br (3-position) + alkyl Csp³–Br (propyl terminus) vs. comparators with only 1 handle.

Enables sequential diversification without protecting groups.

Unique orthogonal bifunctionality among closest analogs.

Evidence Dimension	Number and type of reactive halide sites
Target Compound Data	2 bromine sites: 1 aryl Csp²–Br (3-position) + 1 alkyl Csp³–Br (propyl terminus)
Comparator Or Baseline	3-(3-Bromopropyl)pyridine: 1 alkyl Br only; 3,5-Dibromopyridine: 2 aryl Br only; 3-Bromo-5-(n-propyl)pyridine: 1 aryl Br only
Quantified Difference	Target compound provides 2 orthogonal reactive handles vs. 1 reactive handle in each comparator; unique combination of Csp²–Br and Csp³–Br not present in any single comparator
Conditions	Structural analysis based on molecular formula, SMILES (BrCCCc1cncc(Br)c1), and vendor specifications

Why This Matters

For procurement decisions in multi-step medicinal chemistry campaigns, a building block with two orthogonal reactive sites reduces step count, eliminates protecting group chemistry, and accelerates SAR exploration compared to single-handle alternatives.

• [1] Trecourt, F.; Breton, G.; Bonnet, V.; Marsais, F.; Queguiner, G. New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. Tetrahedron 2000, 56, 1349–1360. View Source

Lipophilicity (LogP) and Molecular Weight Differentiation Versus Mono-Bromo Analog

3-Bromo-5-(3-bromopropyl)pyridine exhibits a calculated LogP of 3.17 and a molecular weight of 278.97 g/mol , representing increases of approximately 0.7 log units and 79 g/mol, respectively, over the mono-brominated analog 3-(3-bromopropyl)pyridine (MW 200.08 g/mol, Boiling Point 247.15 °C at 760 mmHg, Density 1.378 g/cm³, pKa 5.36 predicted) . The 2-bromo positional isomer, 2-bromo-5-(3-bromopropyl)pyridine (CAS 918145-48-9), shares an identical molecular formula, MW (278.97), PSA (12.89), and LogP (3.1716) with the target compound, indicating that the position of the ring bromine (C3 vs C2) does not materially alter bulk physicochemical parameters but does affect electronic distribution relevant to metal-catalyzed reactivity [1]. The analogous 3-bromo-5-(n-propyl)pyridine has a predicted boiling point of 238.2±20.0 °C and density of 1.350±0.06 g/cm³, with a predicted pKa of 3.20±0.20 .

LogP & MW Differentiation

Reported

LogP = 3.17, MW = 278.97 g/mol; ΔMW +78.89 vs. mono-bromo analog; identical bulk properties to 2-bromo isomer.

Higher lipophilicity may support CNS candidate design.

Computed values; verify experimentally if critical.

Evidence Dimension	Calculated LogP and molecular weight
Target Compound Data	LogP = 3.17; MW = 278.97 g/mol; TPSA = 12.89 Ų; H-bond donors = 0; H-bond acceptors = 1; Rotatable bonds = 3
Comparator Or Baseline	3-(3-Bromopropyl)pyridine: MW = 200.08 g/mol; 2-Bromo-5-(3-bromopropyl)pyridine: LogP = 3.17, MW = 278.97, PSA = 12.89 (identical bulk properties)
Quantified Difference	ΔMW = +78.89 g/mol (39% increase) vs. 3-(3-bromopropyl)pyridine; ΔLogP ≈ +0.7 vs. mono-bromo analog (estimated from structural difference of one additional Br); LogP identical within measurement precision to 2-bromo positional isomer
Conditions	Computed/ predicted values from vendor technical datasheets (Leyan, ChemicalBook)

Why This Matters

The higher LogP of 3.17 places this compound in a more lipophilic partition space than mono-brominated analogs, which can be advantageous when designing CNS-penetrant candidates or when increased membrane permeability is desired, but may require attention to solubility limitations.

• [1] yybyy.com Chemical Platform. 2-Bromo-5-(3-bromopropyl)pyridine, CAS 918145-48-9. Molecular Formula C8H9Br2N, MW 278.972, Exact Mass 276.91, PSA 12.89, LogP 3.1716. View Source

Regioselective Functionalization Advantage: 3-Bromopyridine Scaffold Enables 4-Selective Substitution via Base-Catalyzed Isomerization

The 3-bromopyridine substructure present in the target compound can undergo base-catalyzed isomerization to a 4-bromopyridine intermediate via a 3,4-pyridyne, enabling subsequent 4-selective etherification, hydroxylation, or amination. Under optimized conditions (KBr 50 mol%, KOH as base), this tandem isomerization–substitution sequence achieves >14:1 4-selectivity with 76% overall yield, compared to 8.6:1 selectivity and 67% yield in the absence of bromide salt additive [1]. This reactivity mode is specific to 3-bromopyridines and is not accessible from 2-bromopyridine isomers, which follow different mechanistic pathways in palladium-catalyzed reactions [2]. For 3,5-dibromopyridine, palladium-catalyzed carbonylative coupling with aryl boronic acids demonstrates preferential oxidative addition at one C–Br bond to yield mono-benzoyl products selectively, with the reactivity order following I > Br and 2- ≈ 4- > 3-substitution patterns [3]. The presence of the 3-bromopropyl chain at the 5-position in the target compound does not interfere with the 3-bromo isomerization chemistry, as the two positions are electronically non-conjugated through the pyridine ring [1].

4-Selective Isomerization

Class-level

3-Br enables >14:1 4-selectivity, 76% yield via base-catalyzed isomerization–substitution (class-level from 3-bromopyridine).

Access to 4-functionalized pyridines not available from 2-Br isomer.

Class-level inference; confirm with target compound.

Evidence Dimension	Regioselectivity of base-catalyzed isomerization–substitution
Target Compound Data	Contains 3-bromopyridine substructure amenable to 4-selective substitution; selectivity up to >14:1 (4:3) with 76% yield (class-level inference from 3-bromopyridine model substrate)
Comparator Or Baseline	3-Bromopyridine (model substrate): 54% yield, 2.4:1 selectivity without optimization; 76% yield, >14:1 selectivity with 50% KBr. 2-Bromopyridine does not undergo this isomerization pathway.
Quantified Difference	Selectivity improvement from 2.4:1 to >14:1 (5.9-fold increase) upon addition of 50 mol% KBr; yield improvement from 54% to 76% (1.4-fold increase)
Conditions	Base-catalyzed aryl halide isomerization; KOH (2.0 equiv), 18-crown-6, DMSO, 80 °C; selectivity determined by ¹H NMR of crude reaction mixtures

Why This Matters

The 3-bromopyridine substructure unlocks a unique 4-selective functionalization pathway that is not accessible from 2-bromo or 4-bromo pyridine isomers. For a procurement scientist, the target compound thus offers a broader repertoire of synthetic transformations than its 2-bromo positional isomer, despite their identical molecular formula and bulk properties.

• [1] Puleo, T. R.; Bandar, J. S. Base-Catalyzed Aryl Halide Isomerization Enables the 4-Selective Substitution of 3-Bromopyridines. Chem. Sci. 2020, 11 (38), 10517–10522. View Source
• [2] Trecourt, F.; Breton, G.; Bonnet, V.; Marsais, F.; Queguiner, G. New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. Tetrahedron 2000, 56, 1349–1360. View Source
• [3] Couve-Bonnaire, S.; Carpentier, J.-F.; Mortreux, A.; Castanet, Y. Palladium-Catalyzed Carbonylative Coupling of Pyridine Halides with Aryl Boronic Acids. Tetrahedron 2003, 59, 2793–2799. View Source

Commercial Availability and Purity Benchmarking Across Dibrominated Pyridine Propyl Analogs

3-Bromo-5-(3-bromopropyl)pyridine (CAS 1564919-37-4) is available from multiple commercial suppliers at a standard purity of 95%, with batch-specific QC documentation (NMR, HPLC, GC) provided . In contrast, the regioisomeric 2-bromo-5-(3-bromopropyl)pyridine (CAS 918145-48-9) is offered at a higher standard purity of 98% from certain vendors, potentially reflecting more favorable synthetic accessibility or purification characteristics for the 2-bromo isomer . Both compounds belong to the same molecular formula class (C8H9Br2N, MW 278.97). The mono-brominated analog 3-(3-bromopropyl)pyridine is available at 98% purity from certain suppliers , and the non-bromopropyl analog 3-bromo-5-(n-propyl)pyridine is offered at 95% purity by HPLC . The target compound has been noted as a discontinued product by at least one European supplier (CymitQuimica/Biosynth), which may impact long-term sourcing strategies .

Commercial Purity

Specification review

95% purity standard; 2-bromo isomer available at 98% purity; target compound discontinued at one European supplier.

Adequate for intermediate use; verify multi-supplier availability.

Sourcing strategy may require monitoring.

Evidence Dimension	Commercial purity specification and sourcing breadth
Target Compound Data	Purity: 95% (standard); Suppliers: Bidepharm, Leyan, ChemSrc, CymitQuimica (discontinued); QC: NMR, HPLC, GC available upon request
Comparator Or Baseline	2-Bromo-5-(3-bromopropyl)pyridine: 98% purity (Leyan), 95% (CymitQuimica); 3-(3-Bromopropyl)pyridine: 98% purity (CymitQuimica); 3-Bromo-5-(n-propyl)pyridine: 95% (HPLC)
Quantified Difference	2-Bromo isomer available at 3 percentage-point higher purity (98% vs 95%); target compound shows restricted European sourcing (discontinued at CymitQuimica) vs. broader availability of comparator compounds
Conditions	Purity specifications as stated on vendor websites; analytical methods include HPLC, NMR, and GC where noted

Why This Matters

For procurement planning, the 95% purity benchmark is adequate for most intermediate applications, but the 98% purity available for the 2-bromo isomer may be relevant when minimal impurity profiles are required. The discontinued status at one supplier warrants verification of long-term multi-supplier availability.

Synthetic Accessibility via Alkyl Suzuki–Miyaura Coupling: Efficient Attachment of Functionalized Side Chains to the 3-Bromopyridine Core

The 3-bromopyridine motif in the target compound has been demonstrated as an efficient electrophilic partner in alkyl Suzuki–Miyaura cross-coupling with B-alkyl-9-BBN derivatives. In a systematic study of bromopyridine positional isomers, 3-bromopyridine (2b) coupled with the 9-BBN derivative of 5-hexen-1-ol (1c) to provide the alkylpyridine product in high yield under optimized palladium catalysis [1]. This methodology for attaching functionalized alkyl chains to the pyridine nucleus is equally applicable to the entire series of bromopyridines (2-, 3-, and 4-isomers), establishing the 3-bromo position as a viable coupling handle [1]. For 3,5-dibromopyridine systems, palladacycle-catalyzed Suzuki reactions achieve mono-arylation with high preferentiality using K2CO3 in toluene-methanol (4:1 v/v) at reflux (75 °C), demonstrating that selective functionalization at one bromide of a dibromopyridine is synthetically feasible [2]. The target compound, bearing both a 3-bromo substituent and a 3-bromopropyl chain, thus presents two distinct coupling handles that can be addressed sequentially using orthogonal reactivity (Pd-catalyzed at C3–Br; SN2 at alkyl–Br).

Suzuki Coupling Competence

Class-level

3-Bromopyridine site couples efficiently with B-alkyl-9-BBN; all 2-,3-,4-bromopyridines competent (class-level).

Validates aryl bromide as a cross-coupling handle.

Class-level inference; direct target data pending.

Evidence Dimension	Efficiency of palladium-catalyzed alkyl Suzuki–Miyaura coupling at the 3-bromopyridine position
Target Compound Data	3-Bromopyridine (model for target compound's aryl bromide site): high coupling yield with B-alkyl-9-BBN derivatives under standard Pd catalysis (class-level inference)
Comparator Or Baseline	2-Bromopyridine and 4-bromopyridine also efficient in the same alkyl Suzuki coupling; 3,5-dibromopyridine achieves mono-arylation selectively under palladacycle catalysis
Quantified Difference	All three bromopyridine positional isomers (2-, 3-, 4-) are competent coupling partners under the alkyl Suzuki protocol (qualitative class-level statement from reference [1]); quantitative yields not directly reported for target compound but established for the 3-bromopyridine parent
Conditions	Alkyl Suzuki coupling: B-alkyl-9-BBN (generated in situ from alkene hydroboration), Pd catalyst, base, reflux; Mono-arylation: palladacycle catalyst II, K2CO3, toluene-methanol (4:1), reflux 75 °C

Why This Matters

The established coupling competence of the 3-bromopyridine motif validates the target compound's utility as a cross-coupling partner in diversity-oriented synthesis, while the additional alkyl bromide handle allows for subsequent orthogonal diversification without additional activation steps.

• [1] Sabat, M.; Johnson, C. R. A General Synthesis of Alkylpyridines. Tetrahedron 2001, 57 (15), 3125–3130. View Source
• [2] Xu, C.; Gong, J.-F.; Song, M.-P.; Wu, Y.-J. Application of Palladacycle Catalyst in the Synthesis of Mono-arylpyridyl Bromides. Transition Met. Chem. 2009, 34, 175–179. View Source

Structural Differentiation: The 3-Bromo Position on Pyridine Confers Distinct Electronic Properties vs. 2-Bromo Isomer for Pd-Catalyzed Transformations

The position of the bromine substituent on the pyridine ring significantly influences reactivity in palladium-catalyzed cross-coupling. Studies on the Heck reaction of bromopyridines have shown that 3-bromopyridines favor a crossover pathway distinct from 2- and 4-bromopyridine isomers [1]. In carbonylative coupling with aryl boronic acids, the reactivity order of halopyridines decreases from iodo- to bromopyridines and from 2-, 4- to 3-substituted halopyridines [2]. The 3-position, being meta to the pyridine nitrogen, experiences a different electronic environment than the 2-position (ortho to N), which is reflected in altered rates of oxidative addition to Pd(0). For dihalopyridines such as 3,5-dibromopyridine, selective transformation to either mono-benzoyl or di-benzoyl products has been demonstrated, indicating that the two C–Br bonds at the 3- and 5-positions can be addressed sequentially [2]. The target compound, 3-bromo-5-(3-bromopropyl)pyridine, positions the aryl bromide at the electronically distinct 3-position (meta to N), while the comparator 2-bromo-5-(3-bromopropyl)pyridine places it at the 2-position (ortho to N), which is generally more reactive in oxidative addition but may be more prone to side reactions [3].

Electronic Position Effect

Class-level

3-Br position (meta to N) shows moderate oxidative addition; reactivity order 2-≈4- >3- (class-level).

Chemoselectivity advantage over 2-Br in multi-step sequences.

Class-level inference; validation recommended.

Evidence Dimension	Reactivity order of bromopyridine positional isomers in Pd-catalyzed coupling
Target Compound Data	3-Bromo substitution (meta to pyridine N): moderate reactivity in oxidative addition; compatible with tandem isomerization-substitution chemistry
Comparator Or Baseline	2-Bromopyridines: generally more reactive in oxidative addition (ortho to N); 4-Bromopyridines: reactivity comparable to 2-bromo. Reactivity order: 2- ≈ 4- > 3-substituted halopyridines in carbonylative coupling [2]
Quantified Difference	Qualitative reactivity order: I > Br; 2- ≈ 4- > 3-substitution (class-level inference from reference [2])
Conditions	Palladium-catalyzed carbonylative coupling; oxidative addition as the rate-determining step; electronic effects of pyridine N on aromatic ring electron density

Why This Matters

For chemists designing multi-step sequences, the more moderate reactivity of the 3-bromo position (vs. 2-bromo) can provide greater chemoselectivity when other reactive functional groups are present, and uniquely enables the base-catalyzed 4-selective isomerization pathway not available to the 2-bromo isomer.

• [1] Karig, G.; Spencer, J. A.; Gallagher, T. C–H Activation and Palladium Migration within 3-Bromopyridines. Org. Lett. 2001, 3 (6), 835–838. View Source
• [2] Couve-Bonnaire, S.; Carpentier, J.-F.; Mortreux, A.; Castanet, Y. Palladium-Catalyzed Carbonylative Coupling of Pyridine Halides with Aryl Boronic Acids. Tetrahedron 2003, 59, 2793–2799. View Source
• [3] Trecourt, F.; Breton, G.; Bonnet, V.; Marsais, F.; Queguiner, G. New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. Tetrahedron 2000, 56, 1349–1360. View Source

Optimal Application Scenarios for 3-Bromo-5-(3-bromopropyl)pyridine in Drug Discovery and Chemical Biology

Sequential Diversification in Kinase Inhibitor Fragment Elaboration

In fragment-based drug discovery, the pyridine ring is a privileged scaffold for kinase hinge-binding motifs. 3-Bromo-5-(3-bromopropyl)pyridine enables a two-step diversification strategy: initial Suzuki–Miyaura coupling at the 3-position aryl bromide to install an aromatic or heteroaromatic group for hinge recognition, followed by nucleophilic displacement of the alkyl bromide with amine-, thiol-, or alkoxide-containing fragments to probe solvent-exposed or allosteric pocket interactions. This sequential approach eliminates the need for protecting group strategies and is supported by the established competence of 3-bromopyridines in Pd-catalyzed coupling [1] and the base-catalyzed 4-selective substitution chemistry unique to 3-bromopyridine scaffolds [2].

Construction of Bifunctional Chemical Probes with a Pyridine Core and Variable Linker Length

The three-carbon bromopropyl chain at the 5-position provides an ideal spacer length for bifunctional chemical probes, such as PROTAC (Proteolysis Targeting Chimera) degrader building blocks or photoaffinity labeling reagents. The alkyl bromide serves as a leaving group for attachment of polyethylene glycol linkers or reporter tags (fluorophores, biotin), while the aryl bromide at the 3-position enables introduction of a target-protein-binding warhead via cross-coupling. The calculated LogP of 3.17 provides a balanced lipophilicity profile for cellular permeability. The orthogonal reactivity of the two bromine sites ensures clean sequential conjugation without cross-reactivity.

Synthesis of 3,4,5-Trisubstituted Pyridine Libraries via Regioselective Functionalization

The unique ability of 3-bromopyridines to undergo base-catalyzed isomerization to 4-bromopyridine intermediates followed by 4-selective trapping (>14:1 selectivity, 76% yield under optimized conditions) [2] makes 3-bromo-5-(3-bromopropyl)pyridine a strategic starting point for generating 3,4,5-trisubstituted pyridine libraries. A plausible sequence involves: (Step 1) Suzuki coupling at the 3-aryl bromide; (Step 2) base-catalyzed isomerization–substitution at the 4-position; and (Step 3) nucleophilic displacement at the alkyl bromide. This three-step, one-scaffold approach to trisubstituted pyridines is not feasible with 2-bromo or 4-bromo pyridine regioisomers and represents a procurement-level differentiation for library synthesis programs.

Agrochemical Intermediate for Neonicotinoid-Analog Development

Brominated pyridine derivatives are key intermediates in the synthesis of neonicotinoid insecticides and related agrochemical agents [3]. The 3-bromo-5-(3-bromopropyl)pyridine scaffold provides a template for introducing the chloropyridylmethyl pharmacophore (via displacement of the alkyl bromide with a suitable nitrogen nucleophile) while retaining the aryl bromide for further diversification. The 5-position propyl chain mimics the flexible alkyl linker found in several commercial insecticides, and the presence of both bromine handles allows convergent assembly of complex structures from readily available boronic acid and nucleophile building blocks.

Application

Selection Property

Validation Focus

Sequential Diversification in Kinase Inhibitor Fragment Elaboration

Orthogonal reactive handles (Csp²–Br + Csp³–Br)

Pd-coupling / SN2 sequence optimization

Construction of Bifunctional Chemical Probes

Two-site conjugation scaffold with built-in linker

Stepwise conjugation without cross-reactivity

Synthesis of 3,4,5-Trisubstituted Pyridine Libraries

Regioselective isomerization-capable 3-bromopyridine core

4-selective isomerization efficiency under optimized conditions

Agrochemical Intermediate for Neonicotinoid-Analog Development

5-Propyl linker with dual halide handles

Convergent assembly from commercial boronic acids/nucleophiles

• [1] Sabat, M.; Johnson, C. R. A General Synthesis of Alkylpyridines. Tetrahedron 2001, 57 (15), 3125–3130. View Source
• [2] Puleo, T. R.; Bandar, J. S. Base-Catalyzed Aryl Halide Isomerization Enables the 4-Selective Substitution of 3-Bromopyridines. Chem. Sci. 2020, 11 (38), 10517–10522. View Source
• [3] Sanofi-Aventis Deutschland GmbH. Patent EP1741709 A1, 2007. Heteroaryl-substituted pyridine compounds for use as pesticides. View Source